[2-(3,4-Dichloroanilino)-2-oxoethyl] 6-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]hexanoate

• IUPAC Name: [2-(3,4-dichloroanilino)-2-oxoethyl] 6-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]hexanoate
• InChI: InChI=1S/C21H21Cl2N3O5S/c22-16-10-9-14(12-17(16)23)25-19(27)13-31-20(28)8-2-1-5-11-24-21-15-6-3-4-7-18(15)32(29,30)26-21/h3-4,6-7,9-10,12H,1-2,5,8,11,13H2,(H,24,26)(H,25,27)
• InChI Key: GOGFDXYBLHPOBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NCCCCCC(=O)OCC(=O)NC3=CC(=C(C=C3)Cl)Cl)NS2(=O)=O
• Molecular Formula: C21H21Cl2N3O5S
• Molecular Weight: 498.4 g/mol

Description

This compound is a complex organic molecule that contains elements of dichloroaniline and benzothiazole. Dichloroanilines are chemical compounds which consist of an aniline ring substituted with two chlorine atoms. Benzothiazoles are heterocyclic aromatic compounds, containing a benzene ring fused to a thiazole ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, dichloroanilines and benzothiazoles are often synthesized through nucleophilic substitution reactions and condensation reactions, respectively.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups, including anilino, oxoethyl, and benzothiazole groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the dichloroaniline and benzothiazole moieties. Dichloroanilines can undergo reactions typical of aromatic amines, such as electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. Dichloroanilines are typically colorless and have varying melting points depending on the position of the chlorine atoms.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Dichloroanilines, for example, can be hazardous and require careful handling.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science, given the interesting properties of both dichloroanilines and benzothiazoles.